![molecular formula C14H24ClNO B3926194 (4-ethoxy-3,5-diisopropylphenyl)amine hydrochloride](/img/structure/B3926194.png)
(4-ethoxy-3,5-diisopropylphenyl)amine hydrochloride
Overview
Description
(4-ethoxy-3,5-diisopropylphenyl)amine hydrochloride, also known as EDAI HCl, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of phenethylamine and has been found to have a range of interesting biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of (4-ethoxy-3,5-diisopropylphenyl)amine hydrochloride HCl is not fully understood, but it is thought to involve the modulation of neurotransmitter activity in the brain. Specifically, this compound HCl has been found to act as a selective inhibitor of the reuptake of dopamine and serotonin, leading to an increase in the availability of these neurotransmitters in the brain. This increased availability can lead to changes in mood, behavior, and cognition.
Biochemical and Physiological Effects:
This compound HCl has been found to have a range of interesting biochemical and physiological effects. In addition to its effects on neurotransmitter activity, this compound HCl has been found to have antioxidant properties and to modulate the activity of certain enzymes. These effects may have implications for the treatment of certain diseases, including neurodegenerative disorders and cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (4-ethoxy-3,5-diisopropylphenyl)amine hydrochloride HCl in lab experiments is its potency. This compound has been found to have a very potent effect on neurotransmitter activity, making it a useful tool for studying these processes. However, one of the limitations of using this compound HCl is its potential for toxicity. This compound has been found to have a narrow therapeutic window, meaning that it can be toxic at higher doses. This toxicity may limit its usefulness in certain types of experiments.
Future Directions
There are many potential future directions for research on (4-ethoxy-3,5-diisopropylphenyl)amine hydrochloride HCl. One area of research that is currently being explored is the potential use of this compound in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Other areas of research include the potential use of this compound HCl in the treatment of cancer and the development of new compounds based on the structure of this compound HCl. Overall, the potential applications of this compound HCl in scientific research are vast, and further research is needed to fully explore its potential.
Scientific Research Applications
(4-ethoxy-3,5-diisopropylphenyl)amine hydrochloride HCl has been found to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound HCl has been found to have a potent effect on the central nervous system. Specifically, this compound has been found to modulate the activity of certain neurotransmitters, including dopamine and serotonin. This modulation can lead to changes in mood, behavior, and cognition, making this compound HCl a potentially useful tool for studying these processes.
properties
IUPAC Name |
4-ethoxy-3,5-di(propan-2-yl)aniline;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO.ClH/c1-6-16-14-12(9(2)3)7-11(15)8-13(14)10(4)5;/h7-10H,6,15H2,1-5H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWHQHUNNXBMAIP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1C(C)C)N)C(C)C.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.80 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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